Cas no 1351612-46-8 (2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide)

2-Cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide is a heterocyclic compound featuring a cyclopropaneamido group linked to an oxazole-carboxamide scaffold with a pyridin-3-yl substituent. This structure confers potential utility in medicinal chemistry, particularly as a pharmacophore for targeting specific biological pathways. The cyclopropane moiety may enhance metabolic stability, while the oxazole and pyridine rings contribute to binding affinity and selectivity in enzyme or receptor interactions. Its well-defined molecular architecture makes it a promising intermediate for the synthesis of bioactive molecules, including kinase inhibitors or antimicrobial agents. The compound’s balanced lipophilicity and hydrogen-bonding capacity suggest favorable physicochemical properties for drug discovery applications.
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide structure
1351612-46-8 structure
Product Name:2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
CAS No:1351612-46-8
MF:C13H12N4O3
MW:272.259382247925
CID:5765588
PubChem ID:56765149
Update Time:2025-10-31

2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
    • 2-(cyclopropanecarboxamido)-N-(pyridin-3-yl)oxazole-4-carboxamide
    • F6196-0423
    • AKOS024537541
    • 1351612-46-8
    • 2-(cyclopropanecarbonylamino)-N-pyridin-3-yl-1,3-oxazole-4-carboxamide
    • Inchi: 1S/C13H12N4O3/c18-11(8-3-4-8)17-13-16-10(7-20-13)12(19)15-9-2-1-5-14-6-9/h1-2,5-8H,3-4H2,(H,15,19)(H,16,17,18)
    • InChI Key: ZLEZTRQSKDMETE-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NC1=NC(C(NC2C=NC=CC=2)=O)=CO1

Computed Properties

  • Exact Mass: 272.09094026g/mol
  • Monoisotopic Mass: 272.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 97.1Ų

2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6196-0423-2μmol
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
2μmol
$57.0 2023-09-09
Life Chemicals
F6196-0423-5μmol
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
5μmol
$63.0 2023-09-09
Life Chemicals
F6196-0423-10μmol
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
10μmol
$69.0 2023-09-09
Life Chemicals
F6196-0423-1mg
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
1mg
$54.0 2023-09-09
Life Chemicals
F6196-0423-2mg
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
2mg
$59.0 2023-09-09
Life Chemicals
F6196-0423-3mg
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
3mg
$63.0 2023-09-09
Life Chemicals
F6196-0423-4mg
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
4mg
$66.0 2023-09-09
Life Chemicals
F6196-0423-5mg
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
5mg
$69.0 2023-09-09
Life Chemicals
F6196-0423-10mg
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
1351612-46-8
10mg
$79.0 2023-09-09

2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide Related Literature

Additional information on 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide

Research Brief on 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide (CAS: 1351612-46-8)

The compound 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide (CAS: 1351612-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide, which combines a cyclopropane moiety with a pyridine-oxazole scaffold. This combination is believed to contribute to its selective binding affinity towards specific biological targets, particularly kinases and other enzymes involved in signal transduction pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's binding mode, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results for this compound. For instance, it has shown potent inhibitory activity against a range of cancer cell lines, with IC50 values in the nanomolar range. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, making it a potential candidate for oncology therapeutics. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in preclinical models, showing favorable profiles for further development.

Despite these encouraging findings, challenges remain in the development of 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through structural modifications and comprehensive safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity warrant further investigation to unlock its full therapeutic potential. Future research should focus on optimizing its pharmacological properties and exploring its applicability in treating various diseases.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.